N-(1-benzothien-3-ylmethyl)-N-methylamine hydrochloride
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Description
N-(1-benzothien-3-ylmethyl)-N-methylamine hydrochloride (BMAH) is an amine hydrochloride that has been used in scientific research for its wide range of applications. BMAH is a synthetic compound that has been studied for its biochemical and physiological effects, as well as its potential for use in lab experiments. BMAH is a highly versatile compound, with applications in areas such as drug development, biochemistry, and physiology.
Scientific Research Applications
Synthesis and Chemical Properties
N-substituted (naphth-1-yl)methylamines, similar in structure to N-(1-benzothien-3-ylmethyl)-N-methylamine hydrochloride, have been studied for their synthesis pathways and chemical properties. These compounds are precursors in synthesizing biologically active substances, including drugs like terbinafine. Different methods for synthesizing these compounds have been explored, such as reductive amination and the Blanc reaction, emphasizing the high yield and purity of the target compounds (Kazakov, 2003).
Biological Activities and Transport Mechanisms
Research has been conducted on the effects of N1-substituents in polyamine conjugates, similar to N-(1-benzothien-3-ylmethyl)-N-methylamine hydrochloride, on cellular uptake and cytotoxicity. These studies involve varying the size of the N1-arylalkyl substituent and observing its influence on cytotoxicity profiles in different cell lines. This research helps in understanding how these compounds can be selectively delivered to cells containing active polyamine transporters (Gardner et al., 2004).
Application in Synthesis of Other Compounds
Studies have also been conducted on the synthesis of various compounds using N-methylamines as intermediates. These include the synthesis of cyclohexenylmethylamines and related compounds with potential pharmacological activities. The methodology and structure-activity relationships of these compounds provide insights into their potential applications in medicinal chemistry (Kato et al., 1984).
Vibrational Analysis and Structural Studies
Vibrational assignments and structural analyses have been conducted on compounds similar to N-(1-benzothien-3-ylmethyl)-N-methylamine hydrochloride. These studies involve spectroscopic analyses, providing insights into the molecular structure and properties of these compounds, which is crucial for their application in various scientific fields (Dunkers & Ishida, 1995).
Application in Drug Synthesis
The compound has been used in the synthesis of stable and radioactive isotope-labeled anticonvulsant agents. This demonstrates its utility in pharmaceutical research, particularly in developing drugs with improved efficacy and safety profiles (Lin et al., 2013).
properties
IUPAC Name |
1-(1-benzothiophen-3-yl)-N-methylmethanamine;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NS.ClH/c1-11-6-8-7-12-10-5-3-2-4-9(8)10;/h2-5,7,11H,6H2,1H3;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IDKBMPSWYYVZDW-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCC1=CSC2=CC=CC=C21.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12ClNS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.73 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(1-Benzothiophen-3-ylmethyl)(methyl)amine hydrochloride |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.